
Unveiling the Dual-Action Mechanism of UK-
1745: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: UK-1745

CAS No.: 170684-14-7

Cat. No.: B1682692

Get Quote

For Immediate Release

[City, State] – [Date] – A comprehensive analysis of available research has illuminated the

multifaceted mechanism of action of UK-1745, a novel cardiotonic agent. This technical guide

provides an in-depth exploration of its core pharmacological activities, offering valuable insights

for researchers, scientists, and professionals in drug development. UK-1745 distinguishes itself

through a unique combination of β-adrenoceptor blockade and weak phosphodiesterase (PDE)

inhibition, alongside direct effects on key cardiac ion channels.

Core Pharmacodynamic Properties of UK-1745
UK-1745, a furoindolinone derivative, exhibits a concentration-dependent positive inotropic

effect on cardiac muscle.[1][2] This is accompanied by a decrease in the total duration of

contraction, particularly a reduction in relaxation time.[1][2] The compound's pharmacological

profile is characterized by a dual mechanism that modulates cyclic AMP (cAMP) signaling in a

nuanced manner, distinct from traditional inotropic agents.
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The following table summarizes the key quantitative parameters that define the

pharmacological and electrophysiological effects of UK-1745.

Parameter Value Species/Tissue
Experimental
Condition

Reference

Positive Inotropic

Effect

EC₅₀ 3.3 x 10⁻⁶ M

Canine right

ventricular

trabeculae

--- [1][2]

Maximum Effect

~15% of max.

isoproterenol

response

Canine right

ventricular

trabeculae

Achieved at 3 x

10⁻⁵ M
[1]

β-Adrenoceptor

Blockade

pA₂ 5.70

Canine right

ventricular

trabeculae

Antagonism of

isoproterenol-

induced effects

[1][2]

Electrophysiologi

cal Effects

L-type Ca²⁺

Current (I_Ca)
No increase

Guinea-pig

ventricular

myocytes

10 and 30 µM [3]

Decrease

Guinea-pig

ventricular

myocytes

100 µM [3]

Delayed Rectifier

K⁺ Current (I_K)
Slight inhibition

Guinea-pig

ventricular

myocytes

High

concentrations
[3]

Maximum

Upstroke Velocity

(V_max)

Depressed
Guinea-pig

papillary muscles
100 µM [3]
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Elucidation of the Core Signaling Pathways
The primary mechanism of action of UK-1745 involves the modulation of intracellular cAMP

levels through two distinct and somewhat opposing actions: β-adrenoceptor antagonism and

phosphodiesterase inhibition. At concentrations where it exerts its inotropic effect, UK-1745
paradoxically blocks β-adrenoceptors. This is evidenced by its ability to shift the concentration-

response curve for the β-agonist isoproterenol to the right.[1][2]

Simultaneously, UK-1745 exhibits weak phosphodiesterase inhibitory activity. This is inferred

from its ability to shift the concentration-response curve for forskolin, a direct activator of

adenylyl cyclase, to the left.[1][2] The positive inotropic effect of UK-1745 is associated with an

increase in intracellular Ca²⁺ transients and is completely inhibited by the muscarinic receptor

agonist carbachol, suggesting a cAMP-dependent mechanism.[1][2] However, direct

measurement of tissue cAMP levels did not show a significant increase at a concentration of 3

x 10⁻⁵ M UK-1745.[1][2] This suggests a highly localized or compartmentalized effect on cAMP

signaling.

At higher concentrations, UK-1745 also directly inhibits cardiac Na⁺, Ca²⁺, and K⁺ channels.[2]

[3] This contributes to its complex electrophysiological profile, including a depression of the

maximum upstroke velocity of the action potential.[3]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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